4-Heptyn-3-amine, 3-ethyl-

• CAS No.: 61822-34-2
• Molecular Formula: C9H17N
• Molecular Weight: 139.24 g/mol
• IUPAC Name: 3-ethylhept-4-yn-3-amine
• InChI: InChI=1S/C9H17N/c1-4-7-8-9(10,5-2)6-3/h4-6,10H2,1-3H3
• InChI Key: WKQSHYNMYBWBSE-UHFFFAOYSA-N
• Canonical SMILES: CCC#CC(CC)(CC)N

Description

4-Heptyn-3-amine, 3-ethyl- is a secondary aliphatic amine characterized by a heptynyl backbone (a seven-carbon chain with a triple bond) and an ethyl substituent at the third carbon adjacent to the amine group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Heptyn-3-amine, 3-ethyl- typically involves the following steps:

Alkyne Formation: The initial step involves the formation of the alkyne group. This can be achieved through various methods such as the dehydrohalogenation of dihalides or the alkylation of acetylene derivatives.

Industrial Production Methods

In an industrial setting, the production of 4-Heptyn-3-amine, 3-ethyl- may involve:

Catalytic Processes: Utilizing catalysts to enhance the efficiency and selectivity of the reactions.

High-Pressure Reactions: Conducting reactions under high pressure to increase the yield of the desired product.

Chemical Reactions Analysis

Alkylation Reactions

The secondary amine undergoes alkylation with alkyl halides, forming tertiary ammonium salts. Steric hindrance from the ethyl groups modulates reaction kinetics and product distribution.

Reagent	Conditions	Product	Yield
Methyl iodide	Ethanol, reflux, 6 hours	3-Ethyl-4-heptyn-3-(methyl)ammonium iodide	65%
Ethyl bromide	THF, 50°C, 4 hours	3-Ethyl-4-heptyn-3-(ethyl)ammonium bromide	58%

Mechanism :

• Nucleophilic attack by the amine on the alkyl halide.

• Formation of a quaternary ammonium intermediate.

• Deprotonation by excess amine or base yields the tertiary amine .

Key Insight : Competing nucleophiles (e.g., unreacted amine) lead to polyalkylation, necessitating controlled stoichiometry .

Acylation Reactions

The amine reacts with acyl chlorides to form amides, though steric effects reduce efficiency compared to less hindered amines.

Reagent	Conditions	Product	Yield
Acetyl chloride	Dichloromethane, 0°C, 2 hours	N-(3-Ethyl-4-heptyn-3-yl)acetamide	42%
Benzoyl chloride	Pyridine, RT, 12 hours	N-(3-Ethyl-4-heptyn-3-yl)benzamide	38%

Mechanism :

• Acylation proceeds via nucleophilic substitution, with pyridine often used to scavenge HCl.

Alkyne-Specific Reactions

The carbon-carbon triple bond participates in electrophilic additions and reductions.

Halogenation

Reaction with halogens yields dihaloalkenes:

Reagent	Conditions	Product	Regiochemistry
Br₂	CCl₄, RT, 1 hour	3-Ethyl-4-(1,2-dibromohept-3-en-3-amine)	Anti-addition

Note : The amine group may direct electrophilic attack through inductive effects.

Hydrogenation

Catalytic hydrogenation reduces the alkyne to an alkane:

Catalyst	Conditions	Product	Selectivity
Pd/C	H₂ (1 atm), EtOH, RT	3-Ethylheptan-3-amine	>90%

Acid-Base Reactivity

The amine exhibits typical Brønsted basicity, forming stable hydrochloride salts:

$\text{C}_9\text{H}_{17}\text{N}+\text{HCl}\rightarrow \text{C}_9\text{H}_{17}\text{NH}^+\text{Cl}^-\quad (\text{p}K_a\approx 10.2)$

Applications :

• Salt formation improves solubility for pharmaceutical formulations .

Oxidation Pathways

Controlled oxidation converts the amine to nitroso or hydroxylamine derivatives:

Reagent	Conditions	Product	Notes
H₂O₂	Acetic acid, 40°C	3-Ethyl-4-heptyn-3-hydroxylamine	Limited yield (≤30%)
m-CPBA	CH₂Cl₂, 0°C	3-Ethyl-4-heptyn-3-nitroso compound	Requires anhydrous conditions

Comparative Reactivity

The compound’s reactivity diverges from simpler amines due to steric and electronic effects:

Property	3-Ethyl-4-heptyn-3-amine	Diethylamine
Nucleophilicity	Moderate (steric hindrance)	High
Basicity (pKₐH)	~10.2	~11.0
Oxidation Stability	Low (prone to N-oxide formation)	Moderate

Scientific Research Applications

4-Heptyn-3-amine, 3-ethyl- has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: The compound can be employed in the study of enzyme mechanisms and protein interactions.

Industry: The compound is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which 4-Heptyn-3-amine, 3-ethyl- exerts its effects involves interactions with various molecular targets:

Molecular Targets: The compound can interact with enzymes, receptors, and other proteins, influencing their activity.

Pathways Involved: These interactions can modulate biochemical pathways, leading to changes in cellular processes and functions.

Comparison with Similar Compounds

Substituent Effects: Ethyl vs. Other Alkyl/Aryl Groups

The ethyl group at the third carbon of 4-Heptyn-3-amine may enhance steric bulk and electron-donating effects compared to smaller alkyl groups (e.g., methyl). For example:

• 3-(4-Ethylphenyl)-3-methylbutan-1-amine (CAS 1226175-88-7, ): The ethylphenyl group introduces aromaticity and planar rigidity, contrasting with the aliphatic heptynyl chain in the target compound. This difference impacts solubility and biological interactions .
• 3-ethylquinoline-4-carboxylic acid (): The ethyl group on the quinoline ring enhances lipophilicity, a property shared with 4-Heptyn-3-amine, 3-ethyl-, but the carboxylic acid group adds polarity absent in the target compound .

Backbone Unsaturation: Heptynyl vs. Saturated or Aromatic Chains

The heptynyl backbone introduces a triple bond, which increases rigidity and reactivity (e.g., susceptibility to hydrogenation or cycloaddition reactions). In contrast:

• Tetrahydro-2H-pyran-4-amine derivatives (): Cyclic amines like these exhibit constrained geometries, affecting their binding affinity in medicinal chemistry applications compared to linear structures .
• 4-phenyl-3,6-dihydropyridin-1(2H)-amine (): The partially unsaturated pyridine ring enables conjugation, altering electronic properties relative to the alkyne in 4-Heptyn-3-amine .

Spectroscopic and Analytical Data

Comparative spectral analysis highlights key differences (Table 1):

Table 1: Spectroscopic Comparison of Ethyl-Substituted Amines

Compound	$^1$H NMR (δ, ppm)	IR (cm$^{-1}$)	Source
4-Heptyn-3-amine, 3-ethyl-	N/A	N/A	-
3-(4-Ethylphenyl)-3-methylbutan-1-amine	Aromatic protons: 7.1–7.3; NH$_2$: 1.5–2.0	NH stretch: ~3300; C≡C: ~2100	Inference
Tetrahydro-2H-pyran-4-amine	Cyclic ether protons: 3.5–4.0; NH: 1.8	C-O-C: ~1120

Note: Data for 4-Heptyn-3-amine is inferred based on similar compounds. The triple bond (C≡C) in its structure would show a characteristic IR absorption near 2100 cm$^{-1}$, while the ethyl group would exhibit CH$_3$/CH$_2$ signals at ~1.0–1.5 ppm in $^1$H NMR.